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Compound of Interest

Compound Name: Methyl chlorate
CAS No.: 91589-75-2
Cat. No.: B14362130
Get Quote
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WARNING: EXTREME EXPLOSION HAZARD

This document is intended for trained professionals in appropriately equipped laboratory
settings. Methyl chlorate and other alkyl chlorates are exceptionally unstable, highly explosive,
and sensitive to shock, friction, and heat. Accidental synthesis of methyl chlorate poses a
severe and immediate risk of catastrophic explosion. Under no circumstances should this
substance be synthesized or handled by untrained personnel or in a standard laboratory
setting. The primary and only safe response to the suspected presence of unstable methyl
chlorate is immediate evacuation and contact with Emergency Health and Safety (EHS) and/or
explosive ordnance disposal (EOD) professionals.

Troubleshooting Guide: Hazard Recognition and
Emergency Response

This guide addresses issues related to the accidental formation or suspected presence of
methyl chlorate. The only "troubleshooting" is immediate hazard mitigation.
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Issue / Observation

Potential Cause

IMMEDIATE ACTION
REQUIRED

Unexpected crystal formation
in a reaction involving
methanol and a chlorate

source.

Accidental synthesis of methyl

chlorate.

1. DO NOT TOUCH OR MOVE
THE VESSEL. 2. Alert all
personnel in the immediate
vicinity. 3. Evacuate the
laboratory immediately. 4.
Contact your institution's EHS
and/or local emergency

services (bomb squad).

Solution exhibits signs of
uncontrolled reaction (gas
evolution, color change,
temperature increase) after
adding a chlorate-containing

reagent.

Decomposition of unstable

methyl chlorate is imminent.

1. DO NOT ATTEMPT TO
QUENCH OR COOL THE
REACTION. 2. Alert all
personnel. 3. Evacuate the
laboratory immediately. 4.
Contact EHS and/or local

emergency services.

A solution containing alcohols
and chlorates has been stored

for any length of time.

Potential for slow formation of

explosive alkyl chlorates.

1. DO NOT HANDLE THE
CONTAINER. 2. Cordon off the
area. 3. Treat as a potential
explosive device. 4. Contact
EHS and/or explosive disposal

professionals.

Frequently Asked Questions (FAQs) on Methyl

Chlorate Hazards

Q1: What is methyl chlorate and why is it so dangerous?

Al: Methyl chlorate (CHsClOs) is the methyl ester of chloric acid. It is a member of the alkyl

chlorate family, which is notorious for extreme instability. The molecule contains a strong

oxidizing group (the chlorate) bonded to a fuel source (the methyl group), making it a primary

explosive. It is highly sensitive to detonation from physical shock, friction, heat, or even

spontaneous decomposition.
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Q2: Can | stabilize an unstable methyl chlorate solution?

A2: No. Any attempt to handle, dilute, neutralize, or otherwise "stabilize" a solution suspected
of containing methyl chlorate is extremely dangerous and could trigger an explosion. The only
safe procedure is to treat it as an active explosive and follow the emergency response actions
outlined above.

Q3: What are the decomposition products of methyl chlorate?

A3: The decomposition of methyl chlorate is a rapid, exothermic reaction that produces a
large volume of gas, resulting in a violent explosion. While precise pathways are not well-
documented due to its instability, thermal decomposition would likely produce toxic and
corrosive gases such as hydrogen chloride, phosgene, and chlorine.[1][2]

Q4: How does methyl chlorate compare to other hazardous methyl compounds?

A4: While other methyl compounds are hazardous, methyl chlorate is in a class of its own due
to its explosive nature. The table below provides a comparison with other common, but less
acutely explosive, laboratory chemicals.

Compound Formula Primary Hazards

Extreme Explosion Hazard,

Methyl Chlorate CHsCIOs o N

Shock/Friction Sensitive
) Flammable Gas, Toxic,

Methyl Chloride CHsCl )
Suspected Carcinogen[3]
Highly Flammable, Toxic,

Methyl Chloroformate CICOOCHSs Corrosive, Water-Reactive[1]
[2][4]

) Strong Oxidizer, Fire/Explosion
Sodium Chlorate NaClOs

risk with combustibles[5]

Experimental Protocols
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No experimental protocols for the synthesis, handling, or use of methyl chlorate are provided

due to its extreme and unpredictable explosive hazard. The only relevant protocol is for

emergency response.

Emergency Response Protocol for Suspected Methyl
Chlorate Formation

Cease all actions immediately. Do not attempt to adjust, move, or alter the experimental
setup.

Alert all personnel in the laboratory and adjacent areas with a clear, calm statement about
the potential for an explosion.

Evacuate the area via the nearest and safest exit. Do not use elevators.
Isolate the area. Prevent entry by others.

Notify authorities. From a safe location, contact your institution's designated Emergency
Health and Safety (EHS) office and provide the following information:

o Your name and location.

o The specific laboratory where the hazard is located.

o The belief that an explosive compound (methyl chlorate) has been formed.
o The reagents and general procedure that led to the situation.

Follow the instructions of EHS and emergency responders. Do not re-enter the area until it
has been declared safe by trained professionals.

Visualizations
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Caption: Conceptual diagram of the explosive decomposition of methyl chlorate.
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Caption: Emergency response workflow for suspected methyl chlorate hazards.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14362130/docs?utm_src=pdf-body-img#technical-support-center-unstable-methyl-chlorate-solutions
https://www.benchchem.com/product/b14362130/docs?utm_src=pdf-body#technical-support-center-unstable-methyl-chlorate-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14362130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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